Cas no 144470-58-6 (Octadecanoic acid, 12-hydroxy-, homopolymer, ester with 1,2,3-propanetriol homopolymer)

• Product Name: Octadecanoic acid, 12-hydroxy-, homopolymer, ester with 1,2,3-propanetriol homopolymer
• CAS No: 144470-58-6
• MF: C₄₂H₈₂O₉
• MW: 731.095095157623
• CID: 108766
• PubChem ID: 86278267
• Update Time: 2025-04-18

Octadecanoic acid, 12-hydroxy-, homopolymer, ester with 1,2,3-propanetriol homopolymer Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 12-hydroxy-, homopolymer, ester with 1,2,3-propanetriol homopolymer
• 144470-58-6

• Inchi： 1S/C42H82O9/c1-3-5-7-21-27-37(43)29-23-17-13-9-11-15-19-25-31-41(47)50-35-39(45)33-49-34-40(46)36-51-42(48)32-26-20-16-12-10-14-18-24-30-38(44)28-22-8-6-4-2/h37-40,43-46H,3-36H2,1-2H3
• InChI Key： JPWFLGRTTWURLS-UHFFFAOYSA-N
• SMILES： OC(CCCCCC)CCCCCCCCCCC(=O)OCC(COCC(COC(CCCCCCCCCCC(CCCCCC)O)=O)O)O

Computed Properties

• Exact Mass: 730.596
• Monoisotopic Mass: 730.596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 42
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2
• XLogP3: 11.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols 1-alkyl,3-acylglycerols